ethyl (2E)-2-[2-(2,5-dichlorophenyl)hydrazin-1-ylidene]-2-acetamidoacetate

• IUPAC Name: ethyl (2E)-2-acetamido-2-[(2,5-dichlorophenyl)hydrazinylidene]acetate
• InChI: InChI=1S/C12H13Cl2N3O3/c1-3-20-12(19)11(15-7(2)18)17-16-10-6-8(13)4-5-9(10)14/h4-6,16H,3H2,1-2H3,(H,15,17,18)
• InChI Key: KRAVHXJDYZGOFZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=NNC1=C(C=CC(=C1)Cl)Cl)NC(=O)C
• Isomeric SMILES: CCOC(=O)/C(=N\NC1=C(C=CC(=C1)Cl)Cl)/NC(=O)C
• Molecular Formula: C12H13Cl2N3O3
• Molecular Weight: 318.15 g/mol

Description

Ethyl (2E)-2-[2-(2,5-dichlorophenyl)hydrazin-1-ylidene]-2-acetamidoacetate, also known as ethyl 2-phenylhydrazine-2-acetamidoacetate, is an organic compound with a wide range of applications in the scientific research field. Its chemical formula is C13H13Cl2N3O2, and it is a white to off-white crystalline powder. It is soluble in water, ethanol, and methanol, and has a melting point of approximately 64.5-67.5°C. Ethyl 2-phenylhydrazine-2-acetamidoacetate has a variety of uses in the lab, from synthesizing compounds to studying the biochemical and physiological effects of drugs and other compounds.

Scientific Research Applications

Synthesis and Derivative Formation

• Synthesis of Novel Derivatives : The compound has been utilized in the synthesis of novel derivatives with potential cytotoxic effects. For instance, 1-(2,4-Dichlorophenyl)-3-(4-fluorophenyl)propen-1-one was prepared and reacted with an active methylene compound (like ethyl cyanoacetate) to produce cyanopyridone. This compound then underwent further reactions, including hydrazinolysis, to yield derivatives like hydrazino derivative 17. This derivative, when condensed with ethyl acetoacetate and similar compounds, produced new derivatives with significant cytotoxic activity against tumor cell lines (Flefel et al., 2015).

• Formation of Pyridinethiol Derivatives : In another study, ylidene derivatives of cyanothioacetamide reacted with ethyl acetoacetate, resulting in the formation of pyridinethiol derivatives. These compounds served as a starting material for synthesizing various heterocyclic compounds (Attaby et al., 1992).

• Synthesis of Xanthine Derivatives : Ethyl 2-[8-Arylmethylidenehydrazino-3-methyl-7-(1-oxothietan-3-yl)xanth-1-yl]acetates were synthesized using similar compounds. The structures of these compounds were elucidated and assessed for various biological activities, including antiplatelet and antioxidant properties (Gurevich et al., 2020).

Crystallography and Material Science

• X-ray Powder Diffraction Data : In material science, ethyl (Z)-2-chloro-2-[2-(4-methoxyphenyl)hydrazin-1-ylidene]acetate was analyzed using X-ray powder diffraction. This provided detailed data about its crystal structure, which is essential for understanding the material properties of the compound (Wang et al., 2016).

• Optical Properties : Derivatives of ethyl 2-cyano-2-[3,4-dicyanopyridin-2(1H)-ylidene]acetate were synthesized, demonstrating solid-state fluorescence. These findings are significant for applications in photonic devices and material science (Chunikhin & Ershov, 2021).